![molecular formula C22H18N2O5 B2682976 (E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate CAS No. 1322271-86-2](/img/structure/B2682976.png)
(E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate, also known as BHMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
(E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate has been studied for its potential applications in various fields, including medicine, materials science, and catalysis. In medicine, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. This compound has also been studied for its potential use as an antibacterial and antifungal agent. In materials science, this compound has been investigated for its use as a polymerization initiator and crosslinking agent. This compound has also been studied for its potential use as a catalyst in various organic reactions.
Mechanism of Action
The mechanism of action of (E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate as an anti-cancer agent involves the induction of apoptosis in cancer cells through the activation of caspase-3 and caspase-9. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. The mechanism of action of this compound as an antibacterial and antifungal agent involves the disruption of bacterial and fungal cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. This compound has also been shown to have antioxidant properties, which may contribute to its anti-cancer and antibacterial effects. This compound has been shown to have a low inhibitory effect on normal cells, indicating its potential selectivity towards cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of (E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate is its potential selectivity towards cancer cells, which may reduce the toxicity associated with traditional chemotherapy. This compound also has potential applications in various fields, including medicine, materials science, and catalysis. One limitation of this compound is its low solubility in water, which may limit its use in certain applications.
Future Directions
For (E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate research include the development of more efficient synthesis methods, the investigation of its potential use as a polymerization initiator and crosslinking agent, and the exploration of its potential use as a catalyst in various organic reactions. This compound may also be studied for its potential use in combination with other anti-cancer agents to improve its efficacy. Additionally, the development of this compound derivatives may lead to compounds with improved solubility and selectivity towards specific cancer types.
Synthesis Methods
The synthesis of (E)-4-((2-benzoylhydrazono)methyl)-2-methoxyphenyl phenyl carbonate involves the reaction of 2-hydroxy-4-methoxybenzaldehyde with benzoylhydrazine in the presence of a catalyst, followed by the reaction of the resulting hydrazone with phenyl chloroformate. The final product is obtained after purification and recrystallization.
properties
IUPAC Name |
[4-[(E)-(benzoylhydrazinylidene)methyl]-2-methoxyphenyl] phenyl carbonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O5/c1-27-20-14-16(15-23-24-21(25)17-8-4-2-5-9-17)12-13-19(20)29-22(26)28-18-10-6-3-7-11-18/h2-15H,1H3,(H,24,25)/b23-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WINVRNQXOBBUCY-HZHRSRAPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CC=C2)OC(=O)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CC=C2)OC(=O)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.